Cas no 851782-04-2 (N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-04-2
• Molecular Formula: C₂₄H₂₅N₃O₅S₂
• Molecular Weight: 499.602403402328
• CID: 6270550
• PubChem ID: 4075401

N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Properties

Names and Identifiers

• N-{4-1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• 851782-04-2
• N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Z431511530
• F0622-0158
• N-{4-[1-(4-methoxybenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• AKOS008131953
• N-[4-[2-(4-methoxyphenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

• InChIKey： FMOQTAZGVFYKSD-UHFFFAOYSA-N
• Inchi： 1S/C24H25N3O5S2/c1-3-33(28,29)26-20-11-9-18(10-12-20)23-17-24(19-7-5-4-6-8-19)27(25-23)34(30,31)22-15-13-21(32-2)14-16-22/h4-16,24,26H,3,17H2,1-2H3
• SMILES： S(C1C=CC(=CC=1)OC)(N1C(C2C=CC=CC=2)CC(C2C=CC(=CC=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 499.124
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 499.124
• Heavy Atom Count: 34
• Complexity: 903
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides